Cas no 1049416-79-6 (N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide)

• Product Name: N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide
• CAS No: 1049416-79-6
• MF: C₂₂H₂₈FN₃O₄
• MW: 417.473829269409
• CID: 5976191
• PubChem ID: 42267136
• Update Time: 2025-10-31

N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-3,4,5-trimethoxybenzamide
• Benzamide, N-[2-[4-(2-fluorophenyl)-1-piperazinyl]ethyl]-3,4,5-trimethoxy-
• AKOS024504239
• VU0639962-1
• F5264-0545
• N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-3,4,5-trimethoxybenzamide
• 1049416-79-6
• SR-01000921806
• SR-01000921806-1

• Inchi： 1S/C22H28FN3O4/c1-28-19-14-16(15-20(29-2)21(19)30-3)22(27)24-8-9-25-10-12-26(13-11-25)18-7-5-4-6-17(18)23/h4-7,14-15H,8-13H2,1-3H3,(H,24,27)
• InChI Key： KJLYDKKOYXSDQH-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2F)CC1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 417.20638455g/mol
• Monoisotopic Mass: 417.20638455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3Ų

Additional information on N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide

Recent Advances in the Study of N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide (CAS: 1049416-79-6)

The compound N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide (CAS: 1049416-79-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various receptor subtypes, particularly those involved in neurological and cardiovascular disorders. These efforts have revealed promising interactions with serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric conditions such as schizophrenia and depression.

In vitro and in vivo experiments have further demonstrated the compound's efficacy in modulating neurotransmitter systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide exhibited significant affinity for the 5-HT1A receptor, with an IC50 value in the nanomolar range. This finding underscores the compound's potential as a selective serotonin receptor agonist, which could pave the way for novel therapeutic strategies in neuropharmacology.

Another area of interest is the compound's potential anti-inflammatory and analgesic properties. Preliminary data from animal models indicate that N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide may inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, through modulation of the NF-κB signaling pathway. These effects were observed at doses that did not induce significant adverse effects, highlighting the compound's favorable safety profile.

Despite these promising findings, challenges remain in the clinical translation of N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide. Issues such as metabolic stability, pharmacokinetics, and potential drug-drug interactions require further investigation. Ongoing research is exploring structural modifications to address these limitations while preserving the compound's therapeutic efficacy.

In conclusion, N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3,4,5-trimethoxybenzamide represents a promising candidate for the development of novel therapeutics in multiple disease areas. Continued research efforts are essential to fully elucidate its pharmacological potential and overcome existing challenges. The compound's unique structural and functional properties position it as a valuable tool for advancing our understanding of receptor-mediated signaling and drug discovery.